4-(3',6'-Dimethyl-3'-heptyl)phenol diethoxylate-13C6
Overview
Description
4-(3',6'-Dimethyl-3'-heptyl)phenol diethoxylate-13C6' is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a derivative of 4-tert-octylphenol and has six carbon atoms labeled with the stable isotope carbon-13.
Scientific Research Applications
Metabolic Studies and Biomarkers
4-(3',6'-Dimethyl-3'-heptyl)phenol diethoxylate-13C6, a derivative of nonylphenol (NP), has been used in studies examining the metabolic fate of NP isomers in mammalian species. This is crucial for identifying adequate biomarkers of NP exposure for risk assessment. In one study, metabolites of the NP isomer 4-(3',6'-dimethyl-3'-heptyl) phenol were identified using rat and human liver microsomes, indicating its potential as a biomarker for assessing exposure to NP (Ye, Bishop, Needham, & Calafat, 2007).
Synthesis and Characterization
Research on 4-(3',6'-Dimethyl-3'-heptyl)phenol diethoxylate-13C6 includes its synthesis for applications in metabolism and sorption studies. The synthesis involves techniques such as Friedel–Crafts alkylation and characterization using chromatography and mass spectrometry (Vinken, Schmidt, & Schäffer, 2002).
Environmental Impact
Studies have also explored the environmental degradation of this compound. For instance, the degradation of a similar isomer by Sphingomonas TTNP3 was assessed, indicating the compound's breakdown in environmental conditions (Corvini et al., 2004).
Analytical Chemistry
4-(3',6'-Dimethyl-3'-heptyl)phenol diethoxylate-13C6 has been used in analytical chemistry, particularly in methodologies for the determination of nonylphenol in water samples. Its use in isotope dilution mass spectrometry (IDMS) helps in accurately assessing the concentration of nonylphenol in environmental samples (Fabregat-Cabello et al., 2013).
properties
IUPAC Name |
2-[2-[4-(3,6-dimethylheptan-3-yl)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl]oxyethoxy]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H32O3/c1-5-19(4,11-10-16(2)3)17-6-8-18(9-7-17)22-15-14-21-13-12-20/h6-9,16,20H,5,10-15H2,1-4H3/i6+1,7+1,8+1,9+1,17+1,18+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXEUZASFOXCTSR-XMEDIYHRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(CCC(C)C)C1=CC=C(C=C1)OCCOCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(C)(CCC(C)C)[13C]1=[13CH][13CH]=[13C]([13CH]=[13CH]1)OCCOCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H32O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10675864 |
Source
|
| Record name | 2-(2-{[4-(3,6-Dimethylheptan-3-yl)(~13~C_6_)phenyl]oxy}ethoxy)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10675864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3',6'-Dimethyl-3'-heptyl)phenol diethoxylate-13C6 | |
CAS RN |
1173019-36-7 |
Source
|
| Record name | 2-(2-{[4-(3,6-Dimethylheptan-3-yl)(~13~C_6_)phenyl]oxy}ethoxy)ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10675864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1173019-36-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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